Cas no 2034506-73-3 (1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea)

• Product Name: 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea
• CAS No: 2034506-73-3
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5336244
• Update Time: 2025-06-07

1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea
• 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]urea
• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea

• Inchi： 1S/C22H24N4O3/c1-15-21(18-6-4-3-5-7-18)16(2)26(25-15)11-10-23-22(27)24-13-17-8-9-19-20(12-17)29-14-28-19/h3-9,12H,10-11,13-14H2,1-2H3,(H2,23,24,27)
• InChI Key： VAXJXGCJBZOQBS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 542
• XLogP3: 3
• Topological Polar Surface Area: 77.4

Additional information on 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea

Introduction to 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea (CAS No. 2034506-73-3)

The compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea, identified by its CAS number 2034506-73-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzodioxol moiety and a pyrazole ring system suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzodioxol scaffold, also known as an oxygenated dibenzo[b,e][1,4]oxazepine derivative, is well-documented for its role in various bioactivities, including antimicrobial and anti-inflammatory properties. In contrast, the pyrazole ring is a versatile pharmacophore that has been extensively explored for its potential in modulating enzyme activity and receptor binding. The integration of these two structural motifs in 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]urea opens up new avenues for investigating synergistic effects between these functional groups.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The formation of the urea linkage between the benzodioxol and pyrazole moieties is particularly critical, as it dictates the overall conformation and reactivity of the molecule. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of additional functional groups to fine-tune biological properties.

In terms of biological activity, preliminary investigations suggest that 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-y)ethyl]urea exhibits promising characteristics in vitro. Studies have indicated potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The benzodioxol moiety may contribute to anti-inflammatory effects by modulating cytokine production, while the pyrazole ring could enhance binding affinity to specific enzymes such as kinases or phosphodiesterases. These findings align with current trends in drug development, where dual-targeting strategies are being pursued to improve therapeutic efficacy.

The structural complexity of this compound also presents opportunities for further derivatization and optimization. By modifying substituents on the benzodioxol or pyrazole rings, researchers can explore new chemical space and potentially uncover more potent or selective analogs. Computational modeling techniques have been instrumental in predicting binding modes and optimizing molecular interactions. Molecular docking studies have revealed that this compound can engage with key residues in target proteins, suggesting a rational basis for its biological activity. These insights are crucial for guiding experimental efforts and accelerating the discovery process.

Recent advancements in analytical chemistry have enabled detailed characterization of this compound using spectroscopic methods such as NMR spectroscopy and mass spectrometry. High-resolution NMR spectra provide valuable information about atomic connectivity and conformational preferences, while mass spectrometry confirms molecular weight and fragmentation patterns. These analytical data are essential for verifying the structural integrity of synthesized compounds and ensuring consistency across different batches. Additionally, computational chemistry tools have been used to predict physicochemical properties like solubility and permeability, which are critical factors in drug formulation and delivery.

The potential applications of 1-[(2H)-1,3-benzodioxol]-5--yl)methyl]-3-[(2-(3,5-dimethyl--4--phenyl--1H-pyrazol--1--y)ethyl]urea (CAS No. 2034506--73--3) extend beyond academic research into clinical development. Its unique structural features make it a candidate for treating a variety of diseases, including those associated with inflammation or metabolic disorders. Collaborative efforts between synthetic chemists and biologists are necessary to translate these findings into tangible therapeutic outcomes. Preclinical studies are underway to evaluate the safety profile and pharmacokinetic behavior of this compound before it can be considered for human trials.

In conclusion,[(2H)-[(2H)-[(benzodioxol)]methyl]]-[(2-(3,5-dimethyl--4--phenyl--pyrazol)]ethanol]]urea represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising biological activity. The integration of functional groups such as benzodioxols ans pyrazoles offers new opportunities for drug discovery efforts aimed at addressing unmet medical needs . Continued research efforts will be essentialto fully elucidate its therapeutic potential . By leveraging modern synthetic methods , computational tools , ans interdisciplinary collaboration , scientists can harness this compound's potential more effectively .